(S)-piperidine-3-carbonitrile
Overview
Description
(S)-Piperidine-3-carbonitrile, also known as (S)-3-cyano-2-piperidinecarboxylic acid, is an organic compound that is used in various scientific research experiments. It is a white powder that is slightly soluble in water, and it has a molecular formula of C6H9N2O. This compound is used in organic synthesis and is a key intermediate in the synthesis of various pharmaceuticals and other compounds. The synthesis of this compound is relatively simple, and it can be synthesized from readily available starting materials.
Scientific Research Applications
Chemistry and Pharmacology of Piperidine Alkaloids
(S)-piperidine-3-carbonitrile, as part of the broader piperidine alkaloids family, plays a significant role in medicinal chemistry and drug development. Piperidine alkaloids, derived from various plants including the genus Piper and Pinus, have been extensively studied for their medicinal properties. These compounds have been found to possess a wide range of therapeutic applications, including antitumor, antimutagenic, and antihelminthic activities. The unique planar structure of piperidine allows for diverse chemical modifications, enabling the development of novel pharmacophores with enhanced therapeutic profiles. This flexibility has made piperidine a cornerstone in drug research, particularly in the exploration of new treatments for various diseases (Singh et al., 2021).
Piperidine in Organic Synthesis
Piperidine and its derivatives, including this compound, are fundamental in organic synthesis, especially in nucleophilic substitution reactions. The compound's involvement in creating diverse chemical structures, such as 2-nitro-1-piperidinobenzene through reactions with nitrobenzenes, exemplifies its utility in synthesizing novel organic molecules. These reactions are critical for developing pharmaceuticals and understanding the underlying mechanisms of chemical interactions. The breadth of research on piperidine's reactivity further underscores its importance in advancing synthetic organic chemistry and drug development (Pietra & Vitali, 1972).
Biological Activities and Applications
Research on Piper species, rich in piperidine alkaloids, has revealed their extensive use in traditional and modern medicine due to their significant biological activities. These plants, and by extension piperidine derivatives, exhibit strong antioxidant, antibacterial, antifungal, and antiproliferative effects. Such biological activities make piperidine compounds, including this compound, valuable in developing treatments for chronic conditions and as natural antioxidants and antimicrobial agents in food preservation. The therapeutic and preventive potentials against various diseases highlight the critical role of piperidine in enhancing human health (Salehi et al., 2019).
properties
IUPAC Name |
(3S)-piperidine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2/c7-4-6-2-1-3-8-5-6/h6,8H,1-3,5H2/t6-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGNXATVKGIJQGC-ZCFIWIBFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](CNC1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
110.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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